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Compound of Interest

Ethyl 2-amino-5-
Compound Name:
isopropoxybenzoate

Cat. No. B7866071

For the attention of: Researchers, Scientists, and Drug Development Professionals

Preamble: An exhaustive search for experimental data on the physical characteristics of Ethyl
2-amino-5-isopropoxybenzoate (CAS No. 80074-91-3) did not yield specific results. Publicly
available scientific literature and chemical databases lack detailed experimental values and
protocols for this particular compound.

This guide, therefore, presents a summary of the available data for structurally similar and
commercially available analogs: Ethyl 2-amino-5-methylbenzoate and Ethyl 2-amino-5-
methoxybenzoate. The methodologies and logical workflows presented herein are based on
standard analytical chemistry principles and can be adapted for the characterization of Ethyl 2-
amino-5-isopropoxybenzoate, should a sample become available.

Comparative Physicochemical Data of Related
Compounds

To provide a frame of reference, the following table summarizes key physical and computed
properties of Ethyl 2-amino-5-methylbenzoate and Ethyl 2-amino-5-methoxybenzoate. These
values have been aggregated from various chemical databases.
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Ethyl 2-amino-5-

Ethyl 2-amino-5-

Property

methylbenzoate methoxybenzoate
CAS Number 58677-05-7 64018-98-0
Molecular Formula C10H13NO2 C10H13NOs3
Molecular Weight 179.22 g/mol 195.21 g/mol
Melting Point Data not available Data not available
Boiling Point Data not available Data not available

Computed XLogP3

2.9

Not Available

Hypothetical Experimental Workflow for
Characterization

The following diagram outlines a standard workflow for the physicochemical characterization of
a novel or uncharacterized compound like Ethyl 2-amino-5-isopropoxybenzoate. This
represents a logical sequence of experiments to determine its fundamental properties.
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Synthesis & Purification Physicochemical Characterization
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Analytical Techniques
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Spectroscopy
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
Ethyl 2-amino-5-substituted Benzoates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b786607 1#physical-characteristics-of-ethyl-2-amino-5-
isopropoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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